Cupric perchlorate

Specification

• CAS No.: 13770-18-8
• Molecular Formula: Cl2CuO8
• Molecular Weight: 262.44 g/mol
• IUPAC Name: copper;diperchlorate
• Standard InChI: InChI=1S/2ClHO4.Cu/c2*2-1(3,4)5;/h2*(H,2,3,4,5);/q;;+2/p-2
• Standard InChI Key: YRNNKGFMTBWUGL-UHFFFAOYSA-L
• SMILES: [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Cu+2]
• Canonical SMILES: [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Cu+2]

Introduction

Chemical Properties and Structure

Molecular Characteristics

Cupric perchlorate in its anhydrous form has a molecular formula of Cl₂CuO₈ with a molecular weight of 262.45 g/mol. The hexahydrate form (Cu(ClO₄)₂·6H₂O) has a molecular weight of 370.54 g/mol. The elemental composition by weight consists of approximately:

• Chlorine: 27.02%

• Copper: 24.21%

• Oxygen: 48.77%

The structure of the hexahydrate involves copper(II) ions surrounded by six water molecules in an octahedral coordination geometry, with perchlorate anions positioned in the crystal lattice. The crystal system is monoclinic with space group P21/c.

Physical Properties

The physical properties of cupric perchlorate vary between its anhydrous and hydrated forms:

Property	Anhydrous Form	Hexahydrate Form
Appearance	Very pale green crystals	Deep blue monoclinic crystals
Melting Point	~230-240°C (with decomposition)	N/A
Thermal Stability	Stable up to 130°C	Less stable than anhydrous form
Volatility	Volatilizes on heating	Less volatile
Hygroscopicity	Highly hygroscopic	Hygroscopic
Solubility	Soluble in water, ether, dioxane, ethyl acetate; Insoluble in benzene, CCl₄, hexane	Freely soluble in water, methanol, ethanol, acetic acid, acetic anhydride, acetone; slightly soluble in ether, ethyl acetate

Above 130°C, the anhydrous form decomposes to a basic perchlorate. The compound's high solubility in polar solvents is a result of the strong ionic character of the perchlorate anion, which makes it particularly useful in solution-based chemical processes.

Synthesis and Preparation Methods

Laboratory Synthesis

Several routes exist for the laboratory preparation of cupric perchlorate:

From Copper Nitrate and Perchloric Acid

One established method involves the reaction of copper(II) nitrate with perchloric acid:

Cu(NO₃)₂ + 2HClO₄ → Cu(ClO₄)₂ + 2HNO₃

This reaction requires careful temperature control and is typically carried out in aqueous solutions.

Using Nitrosyl Perchlorate

Cupric perchlorate can also be synthesized using nitrosyl perchlorate as a reactant, though this method is less common in standard laboratory settings.

From Copper Sulfate and Sodium Perchlorate

A double displacement reaction between copper(II) sulfate and sodium perchlorate produces cupric perchlorate:

CuSO₄ + 2NaClO₄ → Cu(ClO₄)₂ + Na₂SO₄

This method is advantageous when high purity is required, as the sodium sulfate byproduct can be easily separated by precipitation.

Industrial Production

On an industrial scale, cupric perchlorate is often produced through the direct reaction of copper(II) oxide with perchloric acid:

CuO + 2HClO₄ → Cu(ClO₄)₂ + H₂O

This method is preferred for larger-scale production due to its relatively straightforward procedure and high yield.

Chemical Reactions and Applications

Oxidation Reactions

Cupric perchlorate functions as a potent oxidizing agent in various chemical systems. Its strong oxidizing properties stem from the perchlorate ion, which can accept electrons readily, coupled with the redox properties of the copper(II) center.

Reaction with Organic Substrates

The compound effectively oxidizes:

• Alcohols to aldehydes or ketones

• Aldehydes to carboxylic acids

• Amines to their corresponding nitrogen oxides

For example, benzyl alcohol can be oxidized to benzaldehyde under mild conditions with high yields.

Analytical Applications

Cupric perchlorate serves as an important analytical reagent in various chemical determinations. It has been used in analytical chemistry since at least the 1930s, as documented by Kolb in the journal Industrial & Engineering Chemistry Analytical Edition.

The compound's distinctive spectroscopic properties and redox behavior make it valuable for:

• Spectrophotometric determinations

• Electrochemical analyses

• Detection of specific functional groups in organic compounds

Catalytic Applications

The copper(II) ion in cupric perchlorate acts as a Lewis acid catalyst in various organic transformations. The compound can catalyze:

• Diels-Alder reactions

• Aldol condensations

• Esterification reactions

• Selective oxidation processes

Environmental Applications

Recent research has explored the use of copper-based compounds in environmental remediation, particularly for the removal of perchlorate contamination from water supplies. A study by Octolig demonstrated that a copper derivative called Cuprilig (a cupric ion derivative of polyethylenediamine moieties covalently bound to silica gel) effectively removes perchlorate ions from water.

The removal process was notably efficient, reducing perchlorate concentrations from 70 μg/L to below the detection limit of 1 μg/L. This application is particularly significant given that perchlorate contamination poses environmental and health concerns, including interference with thyroid function and potential birth defects.

Environmental Implications

Perchlorate Contamination Issues

Perchlorate compounds, including copper perchlorate, pose environmental concerns when they enter water systems. Perchlorate contamination commonly originates from industrial sources such as firms producing rocket fuel, batteries, and fireworks.

The environmental persistence of perchlorates is problematic because:

• They are highly soluble in water

• They resist natural degradation processes

• They can travel long distances in groundwater

• They potentially interfere with thyroid function in humans and wildlife

• They may cause developmental effects and birth defects

Remediation Approaches

Several approaches have been developed to address perchlorate contamination:

Immobilized Ligand Technology

Research has demonstrated that specialized materials like Cuprilig (the cupric ion derivative of Octolig) can effectively remove perchlorate ions from contaminated water. This technology utilizes polyethylenediamine moieties covalently bound to high-surface area silica gel to capture perchlorate ions.

Testing has shown that:

• Aqueous solutions containing 70 μg/L of perchlorate can be treated to below detection levels (<1 μg/L)

• The system works effectively in both deionized water and well water

• The mechanisms likely involve ion exchange or coordination chemistry principles

This remediation approach is particularly valuable in western United States regions where drought and water shortages compound the challenges of providing safe drinking water to growing populations.

Research Findings and Recent Studies

Cupric Perchlorate in Energetic Materials Research

Recent studies have explored the use of perchlorate compounds, including copper-based variants, in energetic materials research. These investigations focus on the strong oxidizing properties of perchlorates when combined with suitable fuel components.

Researchers have studied:

• Reaction mechanisms involving perchlorate decomposition

• Thermal stability under various conditions

• Applications in controlled energy release systems

• Synergistic effects with other compounds

For instance, research on aminoguanidinium perchlorate has provided insights into the behavior of perchlorate-based energetic compounds that may have implications for copper perchlorate applications.

Crystallography and Structural Studies

X-ray diffraction studies have elucidated the precise crystalline structure of cupric perchlorate hexahydrate, revealing:

• Monoclinic crystal system

• Octahedral coordination around the copper center

• Specific hydrogen bonding networks that influence stability

• Structural changes upon dehydration

These detailed structural characterizations help explain the compound's physical properties and reactivity patterns, providing a foundation for developing new applications.